7-Ethyl Theophylline
7-Ethyl Theophylline
Brand Name:
Vulcanchem
CAS No.:
23043-88-1
VCID:
VC0015548
InChI:
InChI=1S/C9H12N4O2/c1-4-13-5-10-7-6(13)8(14)12(3)9(15)11(7)2/h5H,4H2,1-3H3
SMILES:
CCN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula:
C9H12N4O2
Molecular Weight:
208.22 g/mol
7-Ethyl Theophylline
CAS No.: 23043-88-1
Reference Standards
VCID: VC0015548
Molecular Formula: C9H12N4O2
Molecular Weight: 208.22 g/mol
| CAS No. | 23043-88-1 |
|---|---|
| Product Name | 7-Ethyl Theophylline |
| Molecular Formula | C9H12N4O2 |
| Molecular Weight | 208.22 g/mol |
| IUPAC Name | 7-ethyl-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C9H12N4O2/c1-4-13-5-10-7-6(13)8(14)12(3)9(15)11(7)2/h5H,4H2,1-3H3 |
| Standard InChIKey | RPOQNHMXOPWCEK-UHFFFAOYSA-N |
| SMILES | CCN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CCN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Solubility | 0.18 M |
| Synonyms | 7-Ethyl-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione; 7-Ethyl-1,3-dimethylxanthine; 7-Ethyltheophylline; Ethyltheophylline; NSC 515485; _x000B_ |
| PubChem Compound | 89976 |
| Last Modified | Nov 11 2021 |
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